2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C14H8Cl2F3NO/c15-8-5-6-12(10(7-8)14(17,18)19)20-13(21)9-3-1-2-4-11(9)16/h1-7H,(H,20,21)
• InChI Key: NDSFMEYOPPFZIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(F)(F)F)Cl
• Molecular Formula: C14H8Cl2F3NO
• Molecular Weight: 334.1 g/mol

Description

2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide, also known as TCB-2, is a chemical compound that has been extensively studied for its potential applications in scientific research. TCB-2 belongs to the class of benzamide derivatives and is a potent agonist of the serotonin 5-HT2A receptor. This receptor is known to play a critical role in various physiological and pathological processes, including mood regulation, cognition, and hallucinations.

Mechanism of Action

2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide acts as a potent agonist of the serotonin 5-HT2A receptor, which is a G-protein-coupled receptor that is primarily expressed in the central nervous system. Activation of the 5-HT2A receptor leads to the activation of intracellular signaling pathways that modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate. 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide has been shown to induce hallucinations, altered perception, and changes in mood and cognition by activating the 5-HT2A receptor.
Biochemical and Physiological Effects:
2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide has been shown to induce a range of biochemical and physiological effects in animal models and humans. These effects include changes in heart rate, blood pressure, body temperature, and respiration rate. 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide has also been shown to induce changes in brain activity, including increased activity in areas of the brain involved in sensory processing and decreased activity in areas of the brain involved in executive function.

Advantages and Limitations for Lab Experiments

2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide has several advantages as a research tool, including its potency and selectivity for the 5-HT2A receptor, its ability to induce hallucinations and altered perception, and its potential applications in studying the neurobiology of psychiatric disorders. However, 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide also has several limitations, including its potential for abuse and its potential to induce adverse effects such as anxiety, paranoia, and psychosis in some individuals.

Future Directions

There are several future directions for research on 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide. One area of research is the development of more selective agonists and antagonists of the 5-HT2A receptor that can be used to better understand the role of this receptor in various physiological and pathological processes. Another area of research is the development of new animal models and behavioral assays that can be used to study the effects of 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide and other 5-HT2A receptor agonists on behavior and cognition. Finally, there is a need for further research on the potential therapeutic applications of 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide and other 5-HT2A receptor agonists in the treatment of psychiatric disorders such as schizophrenia and depression.

Synthesis Methods

The synthesis of 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide involves the condensation of 2-chlorobenzoyl chloride with 4-chloro-2-(trifluoromethyl)aniline in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide in high yield and purity.

Scientific Research Applications

2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide has been extensively studied for its potential applications in scientific research. It is primarily used as a research tool to investigate the role of the serotonin 5-HT2A receptor in various physiological and pathological processes. 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide has been shown to be a potent agonist of the 5-HT2A receptor and can induce hallucinations, altered perception, and changes in mood and cognition. These effects make 2-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide a valuable tool for studying the neurobiology of psychiatric disorders such as schizophrenia and depression.